Cas no 528862-02-4 (Methyl 6-chloroquinoline-3-carboxylate)

• Product Name: Methyl 6-chloroquinoline-3-carboxylate
• CAS No: 528862-02-4
• MF: C₁₁H₈ClNO₂
• MW: 221.639721870422
• MDL: MFCD21608021
• CID: 1084329
• PubChem ID: 11160368
• Update Time: 2025-04-20

Methyl 6-chloroquinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-chloroquinoline-3-carboxylate
• Methyl 6-chloro-3-quinolinecarboxylate
• SY266695
• AC9750
• MFCD21608021
• 528862-02-4
• Methyl6-Chloroquinoline-3-carboxylate

• MDL： MFCD21608021
• Inchi： 1S/C11H8ClNO2/c1-15-11(14)8-4-7-5-9(12)2-3-10(7)13-6-8/h2-6H,1H3
• InChI Key： VYLXHPHYJZBSLN-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C(C=1)=CC(C(=O)OC)=CN=2

Computed Properties

• Exact Mass: 221.02444
• Monoisotopic Mass: 221.0243562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• PSA: 39.19

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines